Cas no 1804513-30-1 (6-Mercapto-5-nitronicotinonitrile)

• Product Name: 6-Mercapto-5-nitronicotinonitrile
• CAS No: 1804513-30-1
• MF: C₆H₃N₃O₂S
• MW: 181.171919107437
• CID: 4904771
• Update Time: 2023-08-21

6-Mercapto-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Mercapto-5-nitronicotinonitrile

• Inchi： 1S/C6H3N3O2S/c7-2-4-1-5(9(10)11)6(12)8-3-4/h1,3H,(H,8,12)
• InChI Key： UPJIOOPKBVCNSI-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(C#N)=CN1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 355
• XLogP3: 0.3
• Topological Polar Surface Area: 114